Cas no 1361940-77-3 (Ethyl 4-tert-butyl-2-methylbenzoate)
1361940-77-3 structure
Product Name:Ethyl 4-tert-butyl-2-methylbenzoate
CAS No:1361940-77-3
MF:C14H20O2
MW:220.307404518127
CID:2146659
Update Time:2023-08-04
Ethyl 4-tert-butyl-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-tert-butyl-2-methylbenzoate
- FDBUMUWQKFKLKE-UHFFFAOYSA-N
- Ethyl 4-tert-butyl-2-methylbenzoate
-
- Inchi: 1S/C14H20O2/c1-6-16-13(15)12-8-7-11(9-10(12)2)14(3,4)5/h7-9H,6H2,1-5H3
- InChI Key: FDBUMUWQKFKLKE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1C)C(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 240
- Topological Polar Surface Area: 26.3
Ethyl 4-tert-butyl-2-methylbenzoate Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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